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Compound of Interest

Compound Name: 4-Bromocrotonic acid

Cat. No.: B156263

An In-depth Technical Guide to the Safe Handling of 4-Bromocrotonic Acid

Disclaimer: This document is intended for informational purposes for qualified research and
drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS).
Always consult the official, most current SDS from your supplier and adhere to all institutional
and governmental safety protocols before handling 4-Bromocrotonic acid.

Executive Summary

4-Bromocrotonic acid (CAS No. 13991-36-1) is a reactive organic compound utilized in
various synthetic applications.[1][2] While valuable, it presents significant health and safety
hazards, primarily related to its severe corrosivity. This guide provides a comprehensive
overview of its properties, hazards, and the necessary precautions for safe handling, storage,
emergency response, and disposal to ensure the safety of laboratory personnel and the
environment.

Hazard Identification and Classification

4-Bromocrotonic acid is classified as a hazardous substance requiring stringent safety
controls. The primary dangers are its corrosive effects on skin, eyes, and metals.[3]

e GHS Hazard Statements: H290 (May be corrosive to metals), H314 (Causes severe skin
burns and eye damage), H318 (Causes serious eye damage).[3]
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» Signal Word: Danger
e Hazard Pictogram:
o GHSO05: Corrosion

The substance is categorized as Skin Corrosion, Sub-category 1C, indicating that it causes full-
thickness skin destruction after an exposure between one and four hours.[3] It causes
irreversible effects on the eyes.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromocrotonic acid is presented
below. This data is crucial for understanding its behavior under various laboratory conditions.

Property Value Citation(s)
CAS Number 13991-36-1 [4]
Molecular Formula C4HsBrO:

Molecular Weight 164.99 g/mol

White to light yellow/pale beige
Appearance _ [4]
solid, crystal, or powder

Melting Point 73-77°C

Boiling Point 288 °C [41[5]
Density 1.718 g/cm3 [41[6]
Flash Point 128 °C [41[5]

N Soluble in Methanol. Sparingly
Solubility _ [4]
soluble in Chloroform.

pKa 4.13 £ 0.10 (Predicted) [4]

Toxicological Information
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Detailed toxicological studies on 4-Bromocrotonic acid are limited. The primary toxicological

concern is its severe corrosive nature.

Toxicological Endpoint

Data

Citation(s)

Acute Toxicity (Oral, Dermal,

Inhalation)

No quantitative data available
(e.g., LDso, LCso). The Safety
Data Sheet explicitly states

“No information available."

[3]

Skin Corrosion/Irritation

Classified as Corrosive,
Category 1C. Causes severe
skin burns. Responses are
observed after exposure times

of 1 to 4 hours.

[3]

Serious Eye Damage/Irritation

Causes serious, irreversible

eye damage.

[3]

Carcinogenicity, Mutagenicity,

Reproductive Toxicity

No information available.

[3]

Given the lack of specific toxicity data, the substance should be handled as a highly hazardous

material, with all exposure routes (inhalation, ingestion, skin/eye contact) strictly avoided.

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize risk.

Engineering Controls & Handling Procedures

« Ventilation: All handling of 4-Bromocrotonic acid solid or its solutions must be conducted in

a properly functioning chemical fume hood to prevent inhalation of dust or vapors.[3]

» Dispensing: When weighing and dispensing the solid, prevent dust dispersion. Use anti-

static measures where appropriate.

e Personal Contact: Avoid all contact with skin, eyes, and clothing. Do not breathe dust.[3]

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/product/b156263?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B2298_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B2298_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B2298_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B2298_EU_6N.pdf
https://www.benchchem.com/product/b156263?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B2298_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B2298_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the
work area.[3]

Storage Requirements

o Temperature: Store in a refrigerator at 2-8°C.

o Container: Keep the container tightly closed and store only in the original, corrosive-resistant
packaging.[3]

e Atmosphere: Store under an inert gas to maintain stability.[3]
e Security: The storage location should be locked and accessible only to authorized personnel.

e Incompatibilities: Store away from incompatible materials, particularly strong oxidizing
agents.[3] Avoid conditions of heat and exposure to air.[3]

Personal Protective Equipment (PPE)

A robust PPE regimen is mandatory for all personnel handling this chemical.

Personal Protective Equipment (PPE) for 4-Bromocrotonic Acid

Eye/Face Protection Skin & Body Protection Respiratory Protection

Recommended for
large quantities or splash risk

Recommended for
large quantities or splash risk

Mandatory - Mandatory As per risk assessment

NIOSH-approved Respirator
(If dust/aerosol generation is likely
or ilation is inadequate)

Lab Coat
(Chemically resistant)

Chemical-Resistant Gloves

Face Shield (in addition to goggles) (e.g., Butyl rubber, Nitrile)

Rubber/Plastic Apron

Chemical Splash Goggles (ANSI Z87.1) |

Click to download full resolution via product page

Caption: PPE Selection Guide for 4-Bromocrotonic Acid.
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Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

First-Aid Measures

o General Advice: Move the victim to fresh air. Call a poison center or doctor immediately.
Show the Safety Data Sheet to the medical professional.

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.

o Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with copious
amounts of water/shower for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

Spill Response Protocol

The following workflow outlines the procedure for managing a spill.
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Evacuate immediate area
Alert personnel

Assess spill size & risk
(Is it a minor or major spill?)

Minor Spill Major Spill

Don appropriate PPE
(See Section 6.0)

Major Spill:
Call Emergency Response Team
(e.g., EH&S)

Contain spill with inert absorbent
(e.g., sand, vermiculite)
Do NOT use combustible materials

Carefully collect material
without creating dust.
Place in a labeled, sealed container.

Decontaminate spill area
and equipment

Dispose of waste as
hazardous material

Report incident to
Safety Officer

Procedure Complete

Click to download full resolution via product page

Caption: Emergency Response Workflow for a 4-Bromocrotonic Acid Spill.
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Waste Disposal

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

o Classification: 4-Bromocrotonic acid is a halogenated organic acid and must be disposed
of as hazardous chemical waste.[7]

e Procedure:
o Do not pour waste down the drain.[7]

o Collect all waste material (including contaminated absorbents and PPE) in a designated,
compatible, and clearly labeled "Halogenated Organic Waste" container.[7]

o Ensure the waste container is kept closed, stored in a safe, ventilated area (like a satellite
accumulation area in a fume hood), and is free from external contamination.

o Arrange for pickup and disposal by certified hazardous waste personnel in accordance
with all local, state, and federal regulations.

Risk Assessment Workflow

A systematic approach to risk assessment should be performed before any new procedure
involving 4-Bromocrotonic acid is undertaken.
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Start: New Protocol
Involving 4-Bromocrotonic Acid

1. Identify Hazards
(Corrosivity, Lack of Toxicity Data)

\4

2. Assess Risks
(Quantity, Concentration, Dust/Aerosol
Potential, Frequency of Use)

:

3. Implement Control Measures

Y
Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Engineering Controls Administrative Controls
(Fume Hood) (SOPs, Training)

4. Review Controls
Are they adequate?

Revise Protocol /
Implement a Higher Level of Control

Proceed with Experiment

Click to download full resolution via product page

Caption: General Risk Assessment Workflow for Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.pharmaffiliates.com/en/13991-36-1-e-4-bromocrotonic-acid-pa270024818.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1669800.htm
https://www.tcichemicals.com/BE/en/sds/B2298_EU_6N.pdf
https://www.chemicalbook.com/CASEN_13991-36-1.htm
https://www.alfa-chemistry.com/product/4-bromocrotonic-acid-cas-13991-36-1-290196.html
https://www.chembk.com/en/chem/TRANS-4-BROMO-2-BUTENOIC%20ACID
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.benchchem.com/product/b156263#4-bromocrotonic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b156263#4-bromocrotonic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b156263#4-bromocrotonic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b156263#4-bromocrotonic-acid-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156263?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

